Cas no 2138038-89-6 (3-bromo-5-methyl-2-(1-methylcyclopropyl)imidazo1,2-apyridine)

• Product Name: 3-bromo-5-methyl-2-(1-methylcyclopropyl)imidazo1,2-apyridine
• CAS No: 2138038-89-6
• MF: C₁₂H₁₃BrN₂
• MW: 265.149021863937
• CID: 5968177
• PubChem ID: 165796058
• Update Time: 2025-06-08

3-bromo-5-methyl-2-(1-methylcyclopropyl)imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-methyl-2-(1-methylcyclopropyl)imidazo1,2-apyridine
• 2138038-89-6
• 3-bromo-5-methyl-2-(1-methylcyclopropyl)imidazo[1,2-a]pyridine
• EN300-1197210

• Inchi： 1S/C12H13BrN2/c1-8-4-3-5-9-14-10(11(13)15(8)9)12(2)6-7-12/h3-5H,6-7H2,1-2H3
• InChI Key： IMPZLSJEBYDILB-UHFFFAOYSA-N
• SMILES： BrC1=C(C2(C)CC2)N=C2C=CC=C(C)N12

Computed Properties

• Exact Mass: 264.02621g/mol
• Monoisotopic Mass: 264.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.3Ų

Additional information on 3-bromo-5-methyl-2-(1-methylcyclopropyl)imidazo1,2-apyridine

Introduction to 3-bromo-5-methyl-2-(1-methylcyclopropyl)imidazo[1,2-apyridine (CAS No. 2138038-89-6)

3-bromo-5-methyl-2-(1-methylcyclopropyl)imidazo[1,2-apyridine (CAS No. 2138038-89-6) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the imidazo[1,2-apyridine class, a scaffold that has been extensively explored for the development of drugs targeting various therapeutic areas, including oncology, inflammation, and infectious diseases. The presence of a bromine substituent at the 3-position and a methyl group at the 5-position, along with a 1-methylcyclopropyl moiety at the 2-position, contributes to its distinct chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The imidazo[1,2-apyridine core is a privileged structure in medicinal chemistry, known for its ability to interact with multiple biological targets. Recent studies have highlighted the importance of this scaffold in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics. The bromine atom in 3-bromo-5-methyl-2-(1-methylcyclopropyl)imidazo[1,2-apyridine serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in the synthesis of complex pharmaceuticals.

One of the most compelling aspects of this compound is its potential application in the development of anticancer agents. Imidazo[1,2-apyridines have been shown to exhibit inhibitory activity against various kinases, which are often overexpressed in cancer cells. The 1-methylcyclopropyl group, a relatively uncommon substituent in this class of compounds, has been implicated in enhancing binding affinity and selectivity towards target proteins. This structural feature makes 3-bromo-5-methyl-2-(1-methylcyclopropyl)imidazo[1,2-apyridine a promising candidate for further investigation as a lead compound or intermediate in anticancer drug development.

Moreover, the brominated derivative nature of this compound allows for easy modification through palladium-catalyzed reactions, enabling chemists to explore diverse structural analogs. Such modifications are crucial for optimizing pharmacokinetic properties and minimizing off-target effects. In recent years, there has been a growing interest in developing oral bioavailable small molecules that can effectively penetrate biological barriers and reach their intended targets. The lipophilicity and metabolic stability of 3-bromo-5-methyl-2-(1-methylcyclopropyl)imidazo[1,2-apyridine make it an attractive candidate for further exploration in this area.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising drug candidates from large libraries of compounds. 3-bromo-5-methyl-2-(1-methylcyclopropyl)imidazo[1,2-apyridine has been screened against various biological assays to assess its potential activity against enzymes and receptors involved in disease pathways. Preliminary results suggest that this compound exhibits notable activity against certain kinases and may have therapeutic relevance in conditions such as inflammation and autoimmune disorders.

The synthesis of 3-bromo-5-methyl-2-(1-methylcyclopropyl)imidazo[1,2-apyridine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of the bromine atom at the 3-position is typically achieved through electrophilic aromatic substitution reactions or halogen exchange processes. The subsequent functionalization at the 5-position with a methyl group can be accomplished using alkylating agents or metal-catalyzed coupling reactions. Finally, the incorporation of the 1-methylcyclopropyl group at the 2-position requires careful selection of reagents and conditions to ensure high yield and purity.

In conclusion,3-bromo-5-methyl-2-(1-methylcyclopropyl)imidazo[1,2-apyridine (CAS No. 2138038-89-6) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it an excellent candidate for further exploration as a lead compound or intermediate in drug discovery efforts targeting oncology and other therapeutic areas. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for human diseases.